Cas no 1554186-18-3 (7-oxo-7,8-dihydro-1,8-naphthyridine-2-carboxylic acid)

• Product Name: 7-oxo-7,8-dihydro-1,8-naphthyridine-2-carboxylic acid
• CAS No: 1554186-18-3
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• CID: 6532999
• PubChem ID: 67907967
• Update Time: 2025-06-09

7-oxo-7,8-dihydro-1,8-naphthyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-oxo-7,8-dihydro-1,8-naphthyridine-2-carboxylic acid
• 1,8-Naphthyridine-2-carboxylic acid, 7,8-dihydro-7-oxo-

• Inchi： 1S/C9H6N2O3/c12-7-4-2-5-1-3-6(9(13)14)10-8(5)11-7/h1-4H,(H,13,14)(H,10,11,12)
• InChI Key： WIEBWJLPLVAEJI-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(=O)N2)C=CC=1C(O)=O

Experimental Properties

• Density: 1.487±0.06 g/cm3(Predicted)
• Boiling Point: 514.9±50.0 °C(Predicted)
• pka: 3.43±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on 7-oxo-7,8-dihydro-1,8-naphthyridine-2-carboxylic acid

7-Oxo-7,8-Dihydro-1,8-Naphthyridine-2-Carboxylic Acid: A Comprehensive Overview

7-Oxo-7,8-dihydro-1,8-naphthyridine-2-carboxylic acid (CAS No. 1554186-18-3) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with a fused bicyclic structure. The presence of the oxo group at position 7 and the carboxylic acid group at position 2 introduces unique electronic and steric properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 7-oxo-7,8-dihydro-1,8-naphthyridine-2-carboxylic acid as a precursor in the synthesis of bioactive compounds. Its structure serves as a versatile scaffold for the development of novel drugs targeting various therapeutic areas. For instance, researchers have explored its role in the creation of anti-inflammatory agents and antimicrobial compounds. The naphthyridine core is particularly appealing due to its ability to interact with biological targets through π-π stacking and hydrogen bonding.

The synthesis of 7-oxo-7,8-dihydro-1,8-naphthyridine-2-carboxylic acid involves a multi-step process that typically begins with the preparation of intermediate compounds. One common approach is the cyclization of appropriately substituted precursors under specific reaction conditions. The optimization of these conditions has been a focal point of recent research, with studies focusing on improving yield and purity while minimizing environmental impact.

From a structural standpoint, 7-Oxo-7,8-dihydro-1,8-naphthyridine-2-carboxylic acid exhibits a planar geometry due to the aromatic nature of its naphthyridine ring system. The oxo group at position 7 introduces an additional level of rigidity to the molecule, which can influence its reactivity and solubility properties. This feature makes it an attractive candidate for use in drug delivery systems where controlled release is desired.

One of the most promising applications of this compound lies in its ability to act as an intermediate in the synthesis of more complex molecules. For example, it has been used as a building block in the construction of heterocyclic frameworks that exhibit potent biological activity. Recent advancements in medicinal chemistry have further expanded its utility by leveraging its reactivity under catalytic conditions.

In terms of biological activity, 7-Oxo-7,8-dihydro-1,8-naphthyridine-2-carboxylic acid has shown potential as an antimicrobial agent. Studies conducted in vitro have demonstrated its ability to inhibit bacterial growth by disrupting cellular membranes or interfering with essential metabolic pathways. These findings underscore its potential as a lead compound for the development of novel antibiotics.

Furthermore, this compound has been investigated for its anti-inflammatory properties. Research indicates that it may modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes play critical roles in inflammation and pain signaling, making this compound a potential candidate for anti-inflammatory drug development.

The versatility of 7-Oxo-7,8-dihydro-1,8-naphthyridine-2-carboxylic acid extends to its use in material science applications. Its aromaticity and rigidity make it suitable for incorporation into advanced materials such as polymers or hybrid organic-inorganic composites. Recent studies have explored its role in enhancing the mechanical properties and thermal stability of such materials.

In conclusion, 7-Oxo-7,8-dihydro-1,8-naphthyridine-2-carboxylic acid (CAS No. 1554186-18-) is a multifaceted compound with significant potential across diverse fields. Its unique structure and reactivity make it an invaluable tool in chemical synthesis and drug discovery. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in both academic and industrial settings.